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Compound of Interest

Compound Name: 5-Oxooctanoic acid

Cat. No.: B1296286

An In-depth Technical Guide to the Solubility and Stability of 5-Oxooctanoic Acid

Introduction

5-Oxooctanoic acid is a keto acid that is of interest to researchers in various fields, including
organic synthesis and drug discovery, due to its potential as a building block or a biologically
active molecule. A thorough understanding of its physicochemical properties, particularly
solubility and stability, is crucial for its effective use in experimental and developmental settings.
This guide provides an overview of the available data on the solubility and stability of 5-
Oxooctanoic acid and details the standard experimental protocols for determining these
critical parameters.

Physicochemical Properties of 5-Oxooctanoic Acid

A summary of the basic physicochemical properties of 5-Oxooctanoic acid is presented below.

Property Value Source
Molecular Formula CsH1203

Molecular Weight 156.18 g/mol

Appearance White to off-white solid

Melting Point 68-70 °C

Solubility Profile
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Precise quantitative solubility data for 5-Oxooctanoic acid in a wide range of solvents is not
extensively documented in publicly available literature. However, based on its chemical
structure, which includes a carboxylic acid group and a ketone functional group, a general
solubility profile can be inferred. The molecule possesses both polar (carboxylic acid, ketone)
and non-polar (alkyl chain) regions, suggesting it will exhibit solubility in a variety of solvents.

General Solubility

Solvent Class Predicted Solubility Rationale

) The carboxylic acid group can
Polar Protic Solvents (e.g.,

Soluble form hydrogen bonds with
Water, Methanol, Ethanol)

protic solvents.

_ The polar functional groups
Polar Aprotic Solvents (e.g.,

DMSO, DMF, Acetonitrile)

Soluble can interact with the dipoles of

aprotic solvents.

The non-polar alkyl chain may

Non-Polar Solvents (e.g., o . allow for some interaction, but
Limited Solubility ) )

Hexane, Toluene) the polar functional groups will

limit overall solubility.

Experimental Protocol for Solubility Determination
(Shake-Flask Method)

A standard and widely accepted method for determining the equilibrium solubility of a

compound is the shake-flask method.

Objective: To determine the saturation concentration of 5-Oxooctanoic acid in a specific

solvent at a controlled temperature.
Materials:

» 5-Oxooctanoic acid

e Selected solvent(s) of interest

o Thermostatically controlled shaker or incubator
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Analytical balance
Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or another appropriate analytical technique (e.g., GC-MS, NMR)

Volumetric flasks and pipettes
Syringe filters (e.g., 0.45 um PTFE or PVDF)
Procedure:

Add an excess amount of 5-Oxooctanoic acid to a known volume of the solvent in a sealed
container. The excess solid should be clearly visible.

Place the container in a thermostatically controlled shaker set to a specific temperature (e.g.,
25 °C or 37 °C).

Agitate the mixture for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is
reached.

After the incubation period, allow the suspension to settle.

Carefully withdraw an aliquot of the supernatant and filter it using a syringe filter to remove
any undissolved solid.

Dilute the filtered solution with a known volume of an appropriate solvent.

Analyze the concentration of 5-Oxooctanoic acid in the diluted sample using a validated
analytical method (e.g., HPLC).

Calculate the original concentration in the saturated solution to determine the solubility.
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Add excess 5-Oxooctanoic acid to solvent

:

Equilibrate at constant temperature
(e.g., 24-72h with shaking)

:

Allow suspension to settle

:

Filter supernatant to remove undissolved solid

:

Dilute filtered sample

Analyze concentration by HPLC or other method

Calculate solubility

Figure 1. Shake-Flask Solubility Determination Workflow

Click to download full resolution via product page

Caption: Figure 1: Workflow for determining solubility using the shake-flask method.

Stability Profile

The stability of 5-Oxooctanoic acid is a critical parameter for its storage, handling, and
application. Degradation can occur through various mechanisms, including hydrolysis,
oxidation, and thermal decompaosition.
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Potential Degradation Pathways

While specific degradation studies on 5-Oxooctanoic acid are not widely reported, potential
pathways can be inferred from its structure. The carboxylic acid and ketone functionalities are
the most likely sites for chemical reactions leading to degradation.

Experimental Protocol for Stability Assessment (Forced
Degradation Study)

Forced degradation studies are essential to identify potential degradation products and
pathways and to develop stability-indicating analytical methods.

Objective: To evaluate the stability of 5-Oxooctanoic acid under various stress conditions.
Materials:

5-Oxooctanoic acid

Aqueous buffer solutions at different pH values (e.g., pH 2, 7, 9)

Hydrogen peroxide solution (for oxidative stress)

Temperature- and humidity-controlled chambers

Photostability chamber

HPLC system with a photodiode array (PDA) detector or a mass spectrometer (MS) detector
Procedure:

» Preparation of Samples: Prepare solutions of 5-Oxooctanoic acid in appropriate solvents
(e.g., water, methanol).

e Stress Conditions:

o Hydrolytic Stability: Incubate the solutions at different pH values (acidic, neutral, basic) at
elevated temperatures (e.g., 60 °C).
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o Oxidative Stability: Treat the solution with an oxidizing agent, such as hydrogen peroxide,
at room temperature.

o Thermal Stability: Expose the solid compound and solutions to high temperatures (e.g., 60
°C, 80 °C).

o Photostability: Expose the solid compound and solutions to light according to ICH Q1B
guidelines.

o Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours, and longer for
long-term stability).

e Analysis: Analyze the samples using a stability-indicating HPLC method. This method should
be able to separate the parent compound from any degradation products.

o Data Evaluation:

o Quantify the amount of 5-Oxooctanoic acid remaining at each time point.

o lIdentify and, if possible, characterize any major degradation products using techniques
like LC-MS.

o Determine the degradation kinetics (e.g., zero-order, first-order).
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Prepare solutions of 5-Oxooctanoic acid

Y

Expose to stress conditions

Acid/Base Hydrolysis Oxidation (e.g., H202) Thermal Stress Photostability

Stress Conditions

Sample at various time points

Analyze by stability-indicating HPLC method

Identify & quantify degradants

Determine degradation pathway & kinetics

Figure 2: Forced Degradation Study Workflow

Click to download full resolution via product page

Caption: Figure 2: Workflow for conducting a forced degradation study.

Summary and Recommendations

The successful application of 5-Oxooctanoic acid in research and development is contingent
upon a clear understanding of its solubility and stability. While comprehensive data for this
specific molecule is not readily available in the public domain, this guide provides the
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necessary framework for researchers to determine these critical parameters. It is
recommended that solubility is assessed in a range of relevant solvents using the shake-flask
method. Furthermore, a forced degradation study is advised to elucidate potential degradation
pathways and to establish appropriate storage and handling conditions. The development of a
stability-indicating analytical method is a prerequisite for accurate stability assessment. By
following these established protocols, researchers can generate the reliable data needed to
advance their work with 5-Oxooctanoic acid.

« To cite this document: BenchChem. [5-Oxooctanoic acid solubility and stability data].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296286#5-oxooctanoic-acid-solubility-and-stability-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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